Cas no 68375-88-2 (5-Chloro-1,1,2,2,3,3,4,4-octadeuteriocyclohexane)

• Product Name: 5-Chloro-1,1,2,2,3,3,4,4-octadeuteriocyclohexane
• CAS No: 68375-88-2
• MF: C₆H₁₁Cl
• MW: 126.653834581375
• CID: 2676660
• Update Time: 2023-08-06

5-Chloro-1,1,2,2,3,3,4,4-octadeuteriocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-Chloro(2,2,3,3,4,4,5,5-2H8)cyclohexane
• 5-Chloro-1,1,2,2,3,3,4,4-octadeuteriocyclohexane

• Inchi： 1S/C6H11Cl/c7-6-4-2-1-3-5-6/h6H,1-5H2/i1D2,2D2,3D2,4D2
• InChI Key： UNFUYWDGSFDHCW-SVYQBANQSA-N
• SMILES： ClC1CC([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• XLogP3: 3
• Topological Polar Surface Area: 0